Cas no 102562-26-5 (3-(hydroxymethyl)azetidine-3-carboxylic acid)

3-(Hydroxymethyl)azetidine-3-carboxylic acid is a versatile heterocyclic building block featuring both a hydroxymethyl and a carboxylic acid functional group on a strained azetidine ring. This unique structure makes it valuable in medicinal chemistry and drug development, particularly for designing conformationally constrained analogs or bioisosteres. The azetidine scaffold offers improved metabolic stability and binding affinity compared to larger ring systems, while the hydroxymethyl and carboxyl groups provide handles for further derivatization. Its compact, polar nature enhances solubility, making it suitable for applications in peptide mimetics and small-molecule therapeutics. The compound’s rigid geometry is advantageous for exploring structure-activity relationships in targeted drug discovery.

3-(hydroxymethyl)azetidine-3-carboxylic acid structure

102562-26-5 structure

Product name:3-(hydroxymethyl)azetidine-3-carboxylic acid

CAS No:102562-26-5

MF:C₅H₉NO₃

MW:131.13

CID:3292140

PubChem ID:70410357

3-(hydroxymethyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-AZETIDINECARBOXYLIC ACID, 3-(HYDROXYMETHYL)-
- 3-(hydroxymethyl)azetidine-3-carboxylic acid
- EN300-1627873
- 3-(HYDROXYMETHYL)-3-AZETIDINECARBOXYLICACID
- 3-(HYDROXYMETHYL)-3-AZETIDINECARBOXYLIC ACID
- SCHEMBL10641151
- 102562-26-5
- Inchi： InChI=1S/C5H9NO3/c7-3-5(4(8)9)1-6-2-5/h6-7H,1-3H2,(H,8,9)
- InChI Key： CTKOKGGHIAYFMP-UHFFFAOYSA-N

Computed Properties

Exact Mass: 131.058243g/mol
Monoisotopic Mass: 131.058243g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.6Å²
Molecular Weight: 131.13g/mol
XLogP3: -4

3-(hydroxymethyl)azetidine-3-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1627873-5.0g	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	5g	$3313.0	2023-06-04
Enamine	EN300-1627873-0.25g	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	0.25g	$1051.0	2023-06-04
Enamine	EN300-1627873-0.05g	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	0.05g	$959.0	2023-06-04
Enamine	EN300-1627873-5000mg	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	5000mg	$3313.0	2023-09-22
Enamine	EN300-1627873-50mg	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	50mg	$959.0	2023-09-22
Enamine	EN300-1627873-10000mg	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	10000mg	$4914.0	2023-09-22
Enamine	EN300-1627873-1.0g	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	1g	$1142.0	2023-06-04
Enamine	EN300-1627873-0.5g	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	0.5g	$1097.0	2023-06-04
Enamine	EN300-1627873-100mg	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	100mg	$1005.0	2023-09-22
Enamine	EN300-1627873-2500mg	3-(hydroxymethyl)azetidine-3-carboxylic acid	102562-26-5	2500mg	$2240.0	2023-09-22